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Compound of Interest

Compound Name: Insect Repellent M 3535

Cat. No.: B1232614 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of methods for encapsulating the insect

repellent IR3535® (Ethyl Butylacetylaminopropionate) into nanoemulsions. This document

covers both high-energy and low-energy emulsification techniques, offering comprehensive

experimental protocols and comparative data to guide researchers in the formulation and

characterization of IR3535 nanoemulsions.

Introduction to IR3535 Encapsulation in
Nanoemulsions
IR3535® is a widely used synthetic insect repellent known for its favorable safety profile.

Encapsulating IR3535 in nanoemulsions, which are colloidal dispersions of oil droplets in an

aqueous phase with droplet sizes typically in the range of 20-200 nm, offers several

advantages. These include enhanced stability, potential for controlled release, improved skin

feel, and the possibility of combining it with other active ingredients. The choice of

encapsulation method, whether high-energy or low-energy, significantly impacts the

physicochemical properties and performance of the final formulation.

Methods for Nanoemulsification of IR3535
There are two primary approaches to forming nanoemulsions: high-energy and low-energy

methods. High-energy methods utilize mechanical devices to break down coarse emulsions
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into nano-sized droplets, while low-energy methods rely on the physicochemical properties of

the components to spontaneously form nanoemulsions.

High-Energy Emulsification Method
High-energy methods, such as high-pressure homogenization and ultrasonication, are effective

for producing nanoemulsions with uniform droplet sizes. These methods are particularly

suitable for creating stable formulations.[1]

Low-Energy Emulsification Methods
Low-energy methods are advantageous due to their simplicity, lower energy consumption, and

avoidance of high temperatures that could degrade sensitive components. The two main low-

energy methods are the Phase Inversion Temperature (PIT) method and Spontaneous

Emulsification.

The PIT method utilizes the temperature-dependent solubility of non-ionic surfactants to induce

the formation of a nanoemulsion. By altering the temperature, the surfactant's affinity for the oil

and water phases is modified, leading to a phase inversion and the formation of fine droplets.

[2][3]

Spontaneous emulsification occurs when an organic phase (oil, lipophilic surfactant, and a

water-miscible solvent) is mixed with an aqueous phase. The rapid diffusion of the water-

miscible solvent into the aqueous phase creates interfacial turbulence, resulting in the

spontaneous formation of nano-sized droplets.[4][5]

Data Presentation: Comparative Analysis of
Encapsulation Methods
The following tables summarize the key formulation parameters and resulting nanoemulsion

characteristics for the different encapsulation methods.

Table 1: Formulation Parameters for IR3535 Nanoemulsions
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Parameter

High-Energy
Method
(Ultrasonication)[1]
[6]

Low-Energy
Method (Phase
Inversion
Temperature -
Adapted)

Low-Energy
Method
(Spontaneous
Emulsification -
Adapted)

Oil Phase
Linseed Oil, Clove

Essential Oil

Medium-chain

triglycerides, Mineral

oil

IR3535, Medium-

chain triglycerides

IR3535 Concentration

(% w/w)
1 - 5 5 - 20 5 - 20

Surfactant(s)
Pluronic® F127 (Non-

ionic)

Non-ionic surfactants

(e.g., Polysorbates,

Cremophor)

Lipophilic (e.g., Span

80) & Hydrophilic

(e.g., Tween 80)

Surfactant

Concentration (%

w/w)

2 - 3 10 - 30 10 - 40

Aqueous Phase Deionized Water Deionized Water

Deionized Water,

Water-miscible solvent

(e.g., Ethanol,

Acetone)

Table 2: Physicochemical Characteristics of IR3535 Nanoemulsions
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Characteristic

High-Energy
Method
(Ultrasonication)[1]
[6]

Low-Energy
Method (Phase
Inversion
Temperature -
Typical)[2][3]

Low-Energy
Method
(Spontaneous
Emulsification -
Typical)[4][5]

Droplet Size (nm) 188 ± 2 50 - 200 100 - 300

Polydispersity Index

(PDI)
0.118 - 1.120 < 0.3 < 0.3

Zeta Potential (mV) -39 ± 1 -20 to -40 -20 to -40

Encapsulation

Efficiency (%)
61.33 ± 0.84

> 90 (for similar

lipophilic actives)[7]

> 90 (for similar

lipophilic actives)

Stability

Stable in

thermodynamic

tests[1]

Good long-term

stability at refrigerated

and room

temperatures[2][8]

Good long-term

stability at refrigerated

and room

temperatures[9]

Experimental Protocols
This section provides detailed step-by-step protocols for preparing IR3535 nanoemulsions

using the methods described.

Protocol for High-Energy Emulsification
(Ultrasonication)
This protocol is based on the work of Melo et al. (2023) for the co-encapsulation of IR3535 and

clove essential oil.[1]

Materials:

IR3535®

Linseed oil

Clove essential oil
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Pluronic® F127

Deionized water

Equipment:

Magnetic stirrer

High-shear homogenizer (e.g., Ultra-Turrax)

Ultrasonicator with a probe

Ice bath

Procedure:

Oil Phase Preparation:

Add IR3535® to linseed oil under constant stirring.

Allow the mixture to rest for 48 hours under airflow to facilitate the polymerization of

linseed oil and incorporation of IR3535.

Add clove essential oil to the mixture and stir using a high-shear homogenizer at 10,000

rpm.

Aqueous Phase Preparation:

Dissolve Pluronic® F127 in deionized water with gentle stirring until fully dissolved.

Emulsification:

Slowly add the aqueous phase to the oil phase under continuous high-shear

homogenization.

Subject the resulting coarse emulsion to ultrasonication.

Use an ultrasonicator at 70% amplitude for 2 minutes in cycles of 5 seconds on and 5

seconds off.
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Keep the sample in an ice bath during ultrasonication to prevent overheating.

Characterization:

Analyze the resulting nanoemulsion for droplet size, polydispersity index (PDI), and zeta

potential using dynamic light scattering (DLS).

Determine the encapsulation efficiency using a suitable analytical method such as HPLC.

[1]

Protocol for Low-Energy Emulsification (Phase
Inversion Temperature - Adaptable for IR3535)
This is a generalized protocol that needs to be optimized for the specific IR3535 formulation.

Materials:

IR3535®

A suitable oil (e.g., medium-chain triglycerides)

A non-ionic, temperature-sensitive surfactant (e.g., a polyoxyethylene-type surfactant like Brij

or some Polysorbates)

Deionized water

Equipment:

Magnetic stirrer with a heating plate and temperature controller

Water bath or ice bath for rapid cooling

Procedure:

Component Mixing:

In a beaker, mix IR3535®, the selected oil, and the non-ionic surfactant.

Add the deionized water to this mixture.
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Heating and Phase Inversion:

Place the beaker on the magnetic stirrer with the heating plate and begin stirring.

Slowly heat the mixture while monitoring its appearance and conductivity (if available). The

mixture will typically become clear and more viscous as it approaches the phase inversion

temperature (PIT).

Continue heating to a temperature slightly above the PIT.

Nanoemulsion Formation:

Once the mixture has equilibrated at the temperature above the PIT, rapidly cool it by

placing the beaker in an ice bath while maintaining stirring.

The rapid cooling will cause the phase inversion from a W/O to an O/W nanoemulsion,

which will appear as a translucent or bluish-white liquid.

Characterization:

Allow the nanoemulsion to return to room temperature.

Characterize the droplet size, PDI, and zeta potential using DLS.

Assess the long-term stability by monitoring these parameters over time at different

storage temperatures.[2][8]

Protocol for Low-Energy Emulsification (Spontaneous
Emulsification - Adaptable for IR3535)
This is a generalized protocol that requires optimization for a specific IR3535 formulation.

Materials:

IR3535®

A suitable oil (e.g., medium-chain triglycerides)
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A lipophilic surfactant (e.g., Span 80)

A hydrophilic surfactant (e.g., Tween 80)

A water-miscible solvent (e.g., ethanol or acetone)

Deionized water

Equipment:

Magnetic stirrer

Rotary evaporator (optional, for solvent removal)

Procedure:

Organic Phase Preparation:

In a beaker, dissolve IR3535®, the selected oil, the lipophilic surfactant, and the water-

miscible solvent to form a clear organic phase.

Aqueous Phase Preparation:

In a separate beaker, dissolve the hydrophilic surfactant in deionized water.

Emulsification:

Slowly add the organic phase to the aqueous phase under continuous, gentle magnetic

stirring.

A nanoemulsion will form spontaneously, appearing as a translucent or bluish-white liquid.

Solvent Removal (Optional):

If necessary, the water-miscible solvent can be removed from the nanoemulsion using a

rotary evaporator under reduced pressure.

Characterization:
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Characterize the droplet size, PDI, and zeta potential using DLS.

Evaluate the stability of the nanoemulsion over time at various storage conditions.[9]

Visualizations of Experimental Workflows
The following diagrams illustrate the workflows for the described nanoemulsification methods.
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Aqueous Phase Preparation

Emulsification
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Homogenization
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Click to download full resolution via product page

Caption: Workflow for High-Energy Emulsification of IR3535.
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Caption: Workflow for Phase Inversion Temperature (PIT) Method.
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Caption: Workflow for Spontaneous Emulsification Method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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